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Compound of Interest

Compound Name:
1-(3-Chloropropoxy)-3-

methylbenzene

CAS No.: 62806-87-5

Cat. No.: B3147656

Get Quote

Executive Summary & Structural Disambiguation
Compound: 1-(3-chloropropoxy)-3-methylbenzene Common Synonyms: 3-(3-

Chloropropoxy)toluene; m-Tolyl 3-chloropropyl ether. CAS Registry Number: 15450-48-3

(Generic for isomers), Specific isomer citations often proprietary. Role: Key Pharmaceutical

Intermediate (KPI) for nucleophilic substitution reactions to generate pharmacophores

containing the 3-phenoxypropylamine scaffold.

Structural Alert: This guide addresses the phenoxy derivative (Ether of m-cresol), which aligns

with the nomenclature "3-chloropropoxy-3-methylbenzene" (Substituents at positions 1 and 3).

Note: Researchers must distinguish this from ((3-chloropropoxy)methyl)benzene (Benzyl

ether), which exhibits significantly different oxidation kinetics.

Physicochemical & Thermodynamic Profile
The following data aggregates experimental baselines and group-contribution estimations

(Joback Method) for process design.
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Table 1: Thermodynamic & Physical Properties

Property
Value
(Experimental/Pred
icted)

Confidence
Relevance to
Stability

Molecular Formula C₁₀H₁₃ClO High Stoichiometry

Molecular Weight 184.66 g/mol High Mass balance

Physical State
Colorless to pale

yellow liquid
High Handling

Boiling Point
255°C ± 10°C (at 760

mmHg)
Med (Est)

Thermal limit for

distillation

Flash Point > 110°C (Closed Cup) Med (Est)
Flammability

classification

Density 1.08 ± 0.05 g/cm³ High Reactor volume calc

LogP (Oct/Water) 3.4 - 3.8 High
Lipophilicity/Solvent

selection

Enthalpy of

Vaporization
52.5 kJ/mol Low (Est)

Energy required for

distillation

Decomposition Onset ~280°C (Exothermic) Med (Analog) Critical Safety Limit

Analyst Note: The high boiling point relative to the decomposition onset suggests that vacuum

distillation is mandatory for purification to avoid thermal degradation.

Stability Profile & Degradation Mechanisms
The thermodynamic stability of 1-(3-chloropropoxy)-3-methylbenzene is governed by the

ether linkage and the terminal alkyl chloride.
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Thermal Degradation
At temperatures exceeding 280°C, or in the presence of Lewis acids, the compound undergoes

Claisen-type rearrangement or ether cleavage.

Primary Pathway: Homolytic cleavage of the O-C bond.

Secondary Pathway: Elimination of HCl to form the corresponding allyl ether (vinyl

intermediate), which is highly reactive and prone to polymerization.

Chemical Stability (Hydrolysis & Oxidation)
Hydrolysis: The ether linkage is thermodynamically stable in neutral and basic aqueous

media at ambient temperatures. However, strong mineral acids (HBr, HI) will cleave the ether

to regenerate m-cresol and 1-bromo-3-chloropropane.

Nucleophilic Susceptibility: The terminal C-Cl bond is the intended reaction site but poses a

stability risk if stored with nucleophilic impurities (amines, thiols, moisture).

Visualization of Degradation Pathways
The following diagram illustrates the stress-induced degradation pathways.
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Figure 1: Primary degradation pathways. Note the formation of peroxides (oxidation) and

polymerization risks (elimination).

Experimental Protocols for Stability Determination
To validate the thermodynamic data for a specific batch, the following self-validating protocols

are recommended.

Protocol A: Thermal Stability via DSC (Differential
Scanning Calorimetry)
Objective: Determine the Onset Temperature (

) of exothermic decomposition.
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Sample Prep: Weigh 2–5 mg of the analyte into a high-pressure gold-plated crucible (to

prevent reaction with the pan). Seal hermetically.

Reference: Use an empty, matched crucible.

Method:

Equilibrate at 25°C.

Ramp 5°C/min to 400°C under Nitrogen purge (50 mL/min).

Validation Criteria:

Baseline must remain flat (< 0.5 mW deviation) prior to melt/degradation.

Identify

(tangent intercept) and

.

Safety Rule: Subtract 50°C from

to establish the Maximum Process Temperature (

).

Protocol B: Forced Degradation (Stress Testing)
Objective: Assess chemical stability under ICH Q1A(R2) conditions.

Stock Solution: Prepare 1 mg/mL in Acetonitrile.

Conditions:

Acid: 0.1 N HCl, 60°C, 24h.

Base: 0.1 N NaOH, 60°C, 24h.

Oxidative: 3% H₂O₂ at RT, 24h.
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Thermal: 80°C dry heat, 48h.

Analysis: Analyze via HPLC-UV (254 nm) or GC-MS.

Calculation:

Stability Testing Workflow

Stress Conditions
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Figure 2: Standardized workflow for assessing chemical stability of the intermediate.

Process Safety Assessment
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When scaling up reactions involving 3-chloropropoxy-3-methylbenzene:

Alkylation Hazard: The 3-chloropropyl group is a moderate alkylating agent. While less

reactive than methyl iodide, it can alkylate DNA. Handle in a fume hood with appropriate

PPE (nitrile gloves, goggles).

Distillation Safety: Due to the high boiling point (~255°C), atmospheric distillation is

dangerous.

Recommendation: Use Short Path Distillation or Wiped Film Evaporation under high

vacuum (< 5 mmHg) to keep pot temperature below 150°C.

Reaction Runaway: When reacting this ether with amines (e.g., piperazine derivatives), the

reaction is exothermic.

Control: Dose the ether slowly into the amine solution at reflux to control heat evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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